Cas no 156808-79-6 (1-(2-Bromophenyl)piperidine)

• Product Name: 1-(2-Bromophenyl)piperidine
• CAS No: 156808-79-6
• MF: C₁₁H₁₄BrN
• MW: 240.139562129974
• MDL: MFCD04112586
• CID: 820446
• PubChem ID: 329766763
• Update Time: 2025-11-02

1-(2-Bromophenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromophenyl)piperidine
• N-(2-BROMOPHENYL)PIPERIDINE
• Piperidine, 1-(2-bromophenyl)-
• DTXSID40530538
• CS-0187759
• 156808-79-6
• AKOS015835085
• MFCD04112586
• EN300-7364503
• AT23838
• InChI=1/C11H14BrN/c12-10-6-2-3-7-11(10)13-8-4-1-5-9-13/h2-3,6-7H,1,4-5,8-9H
• FS-4043
• DB-362721
• 1-(2-Bromophenyl)piperidine, 97%
• SCHEMBL3021427
• XH0612
• SB43434

• MDL： MFCD04112586
• Inchi： 1S/C11H14BrN/c12-10-6-2-3-7-11(10)13-8-4-1-5-9-13/h2-3,6-7H,1,4-5,8-9H2
• InChI Key： ULDSFDQNVQGLCC-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1N1CCCCC1

Computed Properties

• Exact Mass: 239.03100
• Monoisotopic Mass: 239.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 1.339 g/mL at 25 °C
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.580
• PSA: 3.24000
• LogP: 3.50440

1-(2-Bromophenyl)piperidine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-52
• Hazardous Material Identification：

Additional information on 1-(2-Bromophenyl)piperidine

1-(2-Bromophenyl)piperidine (CAS 156808-79-6): A Versatile Chemical Building Block for Modern Research

In the ever-evolving field of organic chemistry, 1-(2-Bromophenyl)piperidine (CAS 156808-79-6) has emerged as a crucial intermediate with wide-ranging applications. This brominated piperidine derivative combines the structural advantages of an aromatic bromo-substituent with the conformational flexibility of a piperidine ring, making it particularly valuable in pharmaceutical research and material science.

The molecular structure of 1-(2-Bromophenyl)piperidine features a piperidine moiety attached to a 2-bromophenyl group, creating unique electronic properties that researchers are increasingly exploring. Recent studies highlight its potential as a key scaffold in drug discovery, particularly for central nervous system (CNS) targets, where the piperidine ring often serves as a privileged structure.

One of the most searched questions regarding 1-(2-Bromophenyl)piperidine relates to its synthetic applications. Chemists frequently inquire about "synthesis routes for 1-(2-Bromophenyl)piperidine" and "piperidine derivatives in medicinal chemistry". The compound typically serves as a precursor for more complex molecules through various coupling reactions, taking advantage of the reactive bromo substituent.

In pharmaceutical contexts, 1-(2-Bromophenyl)piperidine derivatives have shown promise in addressing current research challenges. The scientific community has shown growing interest in "piperidine-based CNS drug candidates" and "brominated aromatic compounds in drug design", reflecting broader trends in neuropharmacology and targeted therapy development.

The physicochemical properties of CAS 156808-79-6 make it particularly interesting for material science applications. Researchers investigating "organic electronic materials" and "brominated aromatic compounds for optoelectronics" have noted its potential as a building block for advanced materials with tailored electronic characteristics.

From a commercial perspective, 1-(2-Bromophenyl)piperidine has seen steady demand in the fine chemicals market. Suppliers often field queries about "bulk availability of 156808-79-6" and "custom synthesis of bromophenyl piperidines", indicating its importance in both academic and industrial research settings.

Recent advancements in synthetic methodology have opened new possibilities for 1-(2-Bromophenyl)piperidine applications. The compound's versatility is evident in its use for creating "diverse piperidine libraries" for high-throughput screening, addressing the pharmaceutical industry's need for structurally varied compound collections.

Environmental and safety considerations for 1-(2-Bromophenyl)piperidine handling remain important discussion points. While not classified as hazardous under standard conditions, proper laboratory practices should always be followed when working with this brominated organic compound, especially regarding personal protective equipment and waste disposal.

The future research directions for CAS 156808-79-6 appear promising, with growing interest in its potential for creating "targeted drug delivery systems" and "smart materials with responsive properties". These applications align with current trends in personalized medicine and advanced material design.

Analytical characterization of 1-(2-Bromophenyl)piperidine remains an area of active investigation. Modern techniques such as "LC-MS analysis of piperidine derivatives" and "NMR studies of brominated aromatics" provide valuable insights into the compound's structural features and purity assessment methods.

In conclusion, 1-(2-Bromophenyl)piperidine (CAS 156808-79-6) represents a versatile and valuable chemical building block with diverse applications across multiple research fields. Its unique combination of structural features continues to inspire innovative applications in both life sciences and material technology, ensuring its ongoing relevance in contemporary chemical research.